molecular formula C20H23N3O5 B2508135 2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide CAS No. 1207002-67-2

2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide

Cat. No.: B2508135
CAS No.: 1207002-67-2
M. Wt: 385.42
InChI Key: LQBSUZRRCAVQHB-UHFFFAOYSA-N
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Description

2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H23N3O5 and its molecular weight is 385.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds closely related to "2,3-dimethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide." For instance, studies have detailed the synthesis processes involving complex reactions to produce novel compounds. These processes include the use of Grignard reagents, N,N-carbonyldiimidazole ring closure, Suzuki coupling, and more, aimed at synthesizing compounds with potential applications in various fields, including material science and pharmacology (Xiao Yong-mei, 2013).

Structural and Molecular Insights

Another aspect of research on this compound involves studying its molecular structure and behavior under different conditions. Studies have explored the crystallization and molecular structure of closely related compounds, providing insights into their hydrogen-bonded dimer formation, supramolecular aggregation, and stimuli-responsive properties. For example, the analysis of the molecular structure of related compounds has revealed intricate details about their solid-state behaviors, such as luminescence and reversible transformations between crystalline and amorphous states, which are important for applications in materials science and optoelectronics (K. Kranjc et al., 2012).

Properties

IUPAC Name

2,3-dimethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3O5/c1-22-12-13(19(25)23-9-4-5-10-23)11-15(20(22)26)21-18(24)14-7-6-8-16(27-2)17(14)28-3/h6-8,11-12H,4-5,9-10H2,1-3H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQBSUZRRCAVQHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=C(C1=O)NC(=O)C2=C(C(=CC=C2)OC)OC)C(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.